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Compound of Interest

3-Hydroxy-5-methylhex-4-enoyl-
CoA

cat. No.: B15551785

Compound Name:

Essential Safety and Handling Guide for 3-Hydroxy-
5-methylhex-4-enoyl-CoA

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxy-5-methylhex-4-enoyl-CoA in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

While a specific Safety Data Sheet (SDS) for 3-Hydroxy-5-methylhex-4-enoyl-CoA is not
readily available, the recommendations below are based on the general properties of acyl-CoA
derivatives and similar chemical structures. This compound is intended for research use only.

[1]

Chemical and Physical Properties

A summary of the known properties of 3-Hydroxy-5-methylhex-4-enoyl-CoA is provided
below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15551785?utm_src=pdf-interest
https://www.benchchem.com/product/b15551785?utm_src=pdf-body
https://www.benchchem.com/product/b15551785?utm_src=pdf-body
https://www.benchchem.com/product/b15551785?utm_src=pdf-body
https://www.benchchem.com/product/b15551785?utm_src=pdf-body
https://www.benchchem.com/product/b15551785?utm_src=pdf-body
https://www.alfachemic.com/nanozymes/product/hydroxy-methylhex-enoyl-coa-cas-1245945-90-7-395199.html
https://www.benchchem.com/product/b15551785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C28H46N7018P3S

Molecular Weight 893.69 g/mol

Appearance Not specified, likely a solid

Storage Conditions Store in a sealed container away from light[1]

Hazard Identification and Personal Protective Equipment
(PPE)

The specific hazards of 3-Hydroxy-5-methylhex-4-enoyl-CoA have not been fully
characterized. However, based on similar chemical structures which can cause skin, eye, and
respiratory irritation, it is prudent to handle this compound with care. The following personal
protective equipment is mandatory to minimize exposure.

PPE Category Required Equipment

Safety glasses with side shields or chemical
] splash goggles. A face shield may be required
Eye and Face Protection » ]
for larger quantities or when there is a

significant splash hazard.[2][3][4][5]

Chemical-resistant gloves (nitrile or neoprene
Skin Protection are preferred). A lab coat or chemical-resistant

apron must be worn.[2][4][5]

Work in a well-ventilated area or a chemical
fume hood. If aerosols may be generated, a

Respiratory Protection )
NIOSH-approved respirator may be necessary.

[2]4]

Closed-toe shoes are required in the laboratory.

[5]

Footwear

Operational Plan: Step-by-Step Handling Procedures
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Adherence to the following protocol is essential for the safe handling of 3-Hydroxy-5-
methylhex-4-enoyl-CoA.

. Preparation:

Before handling, ensure that the work area, typically a chemical fume hood, is clean and
uncluttered.

Assemble all necessary equipment, including PPE, weighing materials, solvents, and
reaction vessels.

Verify that an appropriate chemical spill kit is readily accessible.

Review the experimental protocol and be familiar with all steps.

. Handling:

Don the required personal protective equipment as outlined in the table above.

Carefully remove the container of 3-Hydroxy-5-methylhex-4-enoyl-CoA from its storage
location, noting that it should be stored away from light.[1]

Allow the container to reach room temperature before opening to prevent condensation.
Open the container slowly in a fume hood to avoid inhalation of any dust or vapors.
Weigh the desired amount of the compound using a tared weigh boat or appropriate
container.

Transfer the compound to the reaction vessel.

Close the primary container tightly and return it to its designated storage location.

. Spill and Emergency Procedures:

Minor Spill: In case of a small spill, absorb the material with an inert absorbent material (e.qg.,
vermiculite, sand) and place it in a sealed container for disposal. Clean the spill area with an
appropriate solvent.

Major Spill: In the event of a large spill, evacuate the immediate area and alert laboratory
personnel. Follow the laboratory's emergency procedures.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Disposal Plan
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All waste containing 3-Hydroxy-5-methylhex-4-enoyl-CoA must be treated as hazardous
chemical waste.

e Solid Waste: Place any unused compound, contaminated weigh boats, and other solid
materials into a clearly labeled hazardous waste container.

e Liquid Waste: Collect all solutions containing the compound in a labeled, sealed, and
appropriate hazardous waste container.

» Disposal: All waste must be disposed of through the institution's environmental health and
safety office in accordance with local, state, and federal regulations. Do not dispose of this
chemical down the drain.

Workflow for Handling 3-Hydroxy-5-methylhex-4-
enoyl-CoA
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Safe Handling Workflow for 3-Hydroxy-5-methylhex-4-enoyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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